4-Methoxy-1-(2-trimethylsilanyl-ethoxymethyl)-indazole-5-carbaldehyde

• Molecular Formula: C15H22N2O3Si
• Molecular Weight: 306.43 g/mol
• IUPAC Name: 4-methoxy-1-(2-trimethylsilylethoxymethyl)indazole-5-carbaldehyde
• InChI: InChI=1S/C15H22N2O3Si/c1-19-15-12(10-18)5-6-14-13(15)9-16-17(14)11-20-7-8-21(2,3)4/h5-6,9-10H,7-8,11H2,1-4H3
• InChI Key: FIIZUZMVDSVPNW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC2=C1C=NN2COCC[Si](C)(C)C)C=O

Description

4-Methoxy-1-(2-trimethylsilanyl-ethoxymethyl)-indazole-5-carbaldehyde is a useful research compound. Its molecular formula is C15H22N2O3Si and its molecular weight is 306.43 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 5-bromo-4-methoxy-1-(2-trimethylsilanyl-ethoxymethyl)-indazole (179 mg, 0.50 mmol) in THF (5.0 mL) at −78° C. under a nitrogen atmosphere was added n-butyl lithium (2.5 M in hexanes, 220 μL, 0.55 mmol) dropwise. The mixture was stirred at −78° C. for 1 hour and then DMF (78 μL, 1.0 mmol) was added. The mixture was stirred at −78° C. for 30 min, then allowed to reach RT and stirred for a further 1 hour. The reaction mixture was quenched with water (5 mL), separated and extracted with ethyl acetate (2×20 mL). The combined organic layers were washed with brine (20 mL), dried (Na2SO4), filtered and concentrated in vacuo. The resulting residue was subjected to flash chromatography (SiO2, 20% ethyl acetate in cyclohexane) to give the title compound as a yellow oil (78 mg, 51%). LCMS (Method B): RT=4.55 min, [M+H]+=307.